(2S,3R)-2-Vinyltetrahydrofuran-3-amine hydrochloride

• IUPAC Name: (2S,3R)-2-ethenyloxolan-3-amine;hydrochloride
• InChI: InChI=1S/C6H11NO.ClH/c1-2-6-5(7)3-4-8-6;/h2,5-6H,1,3-4,7H2;1H/t5-,6+;/m1./s1
• InChI Key: BWAQJMHAMWXPKL-IBTYICNHSA-N
• Canonical SMILES: C=CC1C(CCO1)N.Cl
• Isomeric SMILES: C=C[C@H]1[C@@H](CCO1)N.Cl
• Molecular Formula: C6H12ClNO
• Molecular Weight: 149.62 g/mol

Description

“(2S,3R)-2-Vinyltetrahydrofuran-3-amine hydrochloride” is a compound that contains a tetrahydrofuran ring, which is a five-membered ring with four carbon atoms and one oxygen atom. The “2-vinyl” indicates a vinyl group (CH=CH2) attached to the 2nd carbon of the ring. The “3-amine” means an amine group (-NH2) is attached to the 3rd carbon of the ring. The (2S,3R) denotes the stereochemistry of the molecule.

Molecular Structure Analysis

The molecular structure of this compound involves a tetrahydrofuran ring, which is a type of ether. The vinyl group is a type of alkene, meaning it contains a carbon-carbon double bond, and the amine group features a nitrogen atom bonded to hydrogen atoms or carbon-containing groups.

Chemical Reactions Analysis

The reactivity of this compound would likely be dominated by the vinyl and amine groups. The vinyl group could undergo reactions typical of alkenes, such as addition reactions. The amine group could participate in acid-base reactions, nucleophilic substitutions, or could act as a ligand in coordination chemistry.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of other functional groups. Amines generally have higher boiling points than similar-sized molecules due to hydrogen bonding. The presence of the vinyl group could make the compound more hydrophobic.

Mechanism of Action

Without specific context, it’s challenging to predict the mechanism of action of this compound. If it’s intended for use in biological systems, the amine group could potentially interact with biological targets, but this would depend on the specific context.

Safety and Hazards

Without specific safety data for this compound, general safety guidelines for handling amines and alkenes should be followed. Amines can be irritants and are often corrosive. Alkenes can form explosive mixtures with air.

Future Directions

The potential applications and future directions for this compound would depend on its intended use. It could potentially be of interest in the development of new pharmaceuticals or materials, given its functional groups.